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Compound of Interest

Compound Name: 2,2-Dimethylbicyclo[2.2.2]octane

CAS No.: 60034-15-3

Cat. No.: B14609119

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,2-Dimethylbicyclo[2.2.2]octane is a saturated bicyclic hydrocarbon. Its rigid, three-

dimensional structure makes it an interesting scaffold for applications in medicinal chemistry

and materials science, where precise control of molecular geometry is crucial. This technical

guide provides a comprehensive overview of its IUPAC nomenclature, chemical structure,

available physicochemical data, spectroscopic characterization, and a known synthetic

protocol.

IUPAC Name and Chemical Structure
The correct IUPAC name for the compound is 2,2-dimethylbicyclo[2.2.2]octane.[1] The

bicyclo[2.2.2]octane core consists of a six-membered ring bridged by an ethano group. In this

specific derivative, two methyl groups are attached to the same carbon atom at position 2.

Chemical Structure:
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(A 2D representation of the 3D bridged structure)

Molecular Formula: C₁₀H₁₈ Molecular Weight: 138.25 g/mol [1]

Physicochemical Properties
Experimentally determined physical properties for 2,2-Dimethylbicyclo[2.2.2]octane are not

readily available in the literature. The following table summarizes computed data and key

identifiers.

Property Value Source

Molecular Formula C₁₀H₁₈ PubChem[1]

Molecular Weight 138.25 g/mol PubChem[1]

CAS Number 60034-15-3 PubChem[1]

XLogP3-AA (Computed) 4.2 PubChem[1]

Complexity (Computed) 127 PubChem[1]

Experimental Protocols
Synthesis of 2,2-Dimethylbicyclo[2.2.2]octane
A reported synthesis of 2,2-Dimethylbicyclo[2.2.2]octane involves a two-step process starting

from 6,6-dimethylbicyclo[2.2.2]oct-2-en-5-one.[2]

Step 1: Wolff-Kishner Reduction of 6,6-dimethylbicyclo[2.2.2]oct-2-en-5-one

The first step is the deoxygenation of the keto group in 6,6-dimethylbicyclo[2.2.2]oct-2-en-5-

one via a Wolff-Kishner reduction to yield 2,2-dimethylbicyclo[2.2.2]oct-5-ene.

Reactants: 6,6-dimethylbicyclo[2.2.2]oct-2-en-5-one, hydrazine hydrate, a high-boiling point

solvent (e.g., diethylene glycol), and a strong base (e.g., potassium hydroxide).

Procedure Outline:
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The ketone is heated with hydrazine hydrate in the high-boiling solvent to form the

hydrazone intermediate.

A strong base is added, and the temperature is elevated (typically to 180-200 °C) to

facilitate the reduction and elimination of nitrogen gas, yielding the corresponding alkene.

The product is then isolated through distillation or extraction.

Step 2: Hydrogenation of 2,2-dimethylbicyclo[2.2.2]oct-5-ene

The resulting alkene is then catalytically hydrogenated to afford the saturated 2,2-
Dimethylbicyclo[2.2.2]octane.[2]

Reactants: 2,2-dimethylbicyclo[2.2.2]oct-5-ene, a hydrogenation catalyst (e.g., Platinum(IV)

oxide - PtO₂), and a suitable solvent (e.g., ether).

Procedure Outline:

The alkene is dissolved in the solvent in a reaction vessel suitable for hydrogenation.

The catalyst is added to the solution.

The reaction mixture is subjected to a hydrogen atmosphere (typically at a controlled

pressure) and agitated until the uptake of hydrogen ceases.

The catalyst is removed by filtration, and the solvent is evaporated to yield the final

product, 2,2-Dimethylbicyclo[2.2.2]octane.

Spectroscopic Data
¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹³C NMR spectrum of 2,2-Dimethylbicyclo[2.2.2]octane has been reported.[2] The

chemical shifts provide insight into the carbon framework of the molecule.
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Carbon Atom Chemical Shift (δ, ppm)

C1 Data not available

C2 Data not available

C3 Data not available

C4 Data not available

C5 Data not available

C6 Data not available

C7 Data not available

C8 Data not available

CH₃ (at C2) Data not available

Note: While the literature confirms the existence of the ¹³C NMR data, the specific chemical

shifts were not available in the accessed resources.

Experimental Conditions for ¹³C NMR:

Instrument: Varian XL-100[1]

Mode: Fourier transform with proton noise decoupling.[2]

Solvent: CDCl₃[2]

Reference: Tetramethylsilane (TMS)[2]

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy
Detailed experimental ¹H NMR data for 2,2-Dimethylbicyclo[2.2.2]octane, including chemical

shifts and coupling constants, were not found in the surveyed literature.

Signaling Pathways and Experimental Workflows
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A thorough search of the available scientific literature did not reveal any specific signaling

pathways or established experimental workflows in which 2,2-Dimethylbicyclo[2.2.2]octane is

a key component. Its utility is primarily as a rigid molecular scaffold in synthetic and medicinal

chemistry. Therefore, a diagrammatic representation of a biological pathway or a complex

experimental workflow directly involving this compound cannot be provided at this time.

The logical workflow for the preparation and characterization of this compound, based on the

available data, is outlined below.
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Synthesis and Characterization Workflow for 2,2-Dimethylbicyclo[2.2.2]octane

Synthesis

Characterization

6,6-dimethylbicyclo[2.2.2]oct-2-en-5-one

Wolff-Kishner Reduction

2,2-dimethylbicyclo[2.2.2]oct-5-ene

Catalytic Hydrogenation (PtO2, H2)

2,2-Dimethylbicyclo[2.2.2]octane

NMR Spectroscopy (1H, 13C) Mass Spectrometry Physical Property Determination (m.p., b.p.)

Click to download full resolution via product page

Caption: A flowchart illustrating the synthetic pathway and subsequent characterization steps

for 2,2-Dimethylbicyclo[2.2.2]octane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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